Cas no 29411-71-0 (9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)-)

9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)- structure
29411-71-0 structure
Product Name:9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)-
CAS No:29411-71-0
MF:C10H12N8O3
MW:292.254079818726
CID:268773
PubChem ID:4127885
Update Time:2025-04-19

9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-(2-azido-2-deoxy-b-D-xylofuranosyl)-
    • 5-(6-aminopurin-9-yl)-4-azido-2-(hydroxymethyl)oxolan-3-ol
    • CHEMBL2068741
    • NSC274942
    • NSC350378
    • NSC-105299
    • 29411-71-0
    • NSC105299
    • 2'-Azido-D-adenosine
    • 9H-Purin-6-amine, 9-(2-azido-2-deoxy--D-arabinofuranosyl)-
    • NSC-274942
    • DTXSID10951938
    • 58699-61-9
    • 9-(2-Azido-2-deoxypentofuranosyl)-9H-purin-6-amine
    • Inchi: 1S/C10H12N8O3/c11-8-6-9(14-2-13-8)18(3-15-6)10-5(16-17-12)7(20)4(1-19)21-10/h2-5,7,10,19-20H,1H2,(H2,11,13,14)
    • InChI Key: IFVJLCHSLGMHEY-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)N=[N+]=[N-])O

Computed Properties

  • Exact Mass: 292.103
  • Monoisotopic Mass: 292.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 169.06000
  • LogP: -0.62804
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